Cas no 1600320-95-3 (1-(4-Fluorophenyl)propane-2-thiol)

• Product Name: 1-(4-Fluorophenyl)propane-2-thiol
• CAS No: 1600320-95-3
• MF: C₉H₁₁FS
• MW: 170.247044801712
• CID: 5739993
• PubChem ID: 88133369
• Update Time: 2023-11-10

1-(4-Fluorophenyl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)propane-2-thiol
• Benzeneethanethiol, 4-fluoro-α-methyl-
• 1600320-95-3
• SCHEMBL7367304
• EN300-1289109

• Inchi： 1S/C9H11FS/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5,7,11H,6H2,1H3
• InChI Key： QYNPDPVHOCDCHB-UHFFFAOYSA-N
• SMILES： SC(C)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 170.05654969g/mol
• Monoisotopic Mass: 170.05654969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 231.4±23.0 °C(Predicted)
• pka: 10.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes